5-chloro-N-(6-methoxybenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)thiophene-2-carboxamide hydrochloride

• IUPAC Name: 5-chloro-N-(6-methoxy-1,3-benzothiazol-2-yl)-N-(3-morpholin-4-ylpropyl)thiophene-2-carboxamide;hydrochloride
• InChI: InChI=1S/C20H22ClN3O3S2.ClH/c1-26-14-3-4-15-17(13-14)29-20(22-15)24(19(25)16-5-6-18(21)28-16)8-2-7-23-9-11-27-12-10-23;/h3-6,13H,2,7-12H2,1H3;1H
• InChI Key: WKTOHOZNCVOTQY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(S2)N(CCCN3CCOCC3)C(=O)C4=CC=C(S4)Cl.Cl
• Molecular Formula: C20H23Cl2N3O3S2
• Molecular Weight: 488.5 g/mol

Description

5-chloro-N-(6-methoxybenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)thiophene-2-carboxamide hydrochloride is a useful research compound. Its molecular formula is C20H23Cl2N3O3S2 and its molecular weight is 488.44. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Heterocyclic Compound Development

Research in chemical synthesis often focuses on creating novel compounds with potential therapeutic applications. For example, the synthesis of novel benzodifuranyl, triazines, and oxadiazepines derived from visnaginone and khellinone has been explored for their anti-inflammatory and analgesic properties, showcasing the versatility of heterocyclic chemistry in drug development (A. Abu‐Hashem et al., 2020).

Antimicrobial Agents

The development of antimicrobial agents is another significant area of research. Compounds with specific structural features have been synthesized and evaluated for their antibacterial and antifungal activities, indicating the importance of molecular design in combating microbial resistance. For instance, a study on quinazolinone and 4-thiazolidinone compounds revealed potential antimicrobial properties, highlighting the role of structural chemistry in identifying new therapeutic agents (N. Desai et al., 2011).

Pharmacological Activity

The pharmacological evaluation of synthesized compounds is crucial for identifying their potential as drug candidates. Research on benzo[b]thiophen derivatives, for instance, has included the synthesis and biological evaluation of compounds for their potential molluscicidal activity, demonstrating the diverse applications of chemical synthesis in addressing various health and environmental issues (Duan et al., 2014).

PET Imaging Agents

In the field of diagnostic research, the synthesis of novel PET imaging agents for neurological disorders like Parkinson's disease has been explored. Such studies underscore the importance of chemical synthesis in developing tools for medical diagnosis and treatment monitoring (Min Wang et al., 2017).